Cas no 1179109-34-2 (2-Phenyloxane-3-carbohydrazide)

• Product Name: 2-Phenyloxane-3-carbohydrazide
• CAS No: 1179109-34-2
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• CID: 6584828
• PubChem ID: 60982951
• Update Time: 2025-06-23

2-Phenyloxane-3-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-phenyloxane-3-carbohydrazide
• 1179109-34-2
• EN300-718007
• 2-Phenyloxane-3-carbohydrazide

• Inchi： 1S/C12H16N2O2/c13-14-12(15)10-7-4-8-16-11(10)9-5-2-1-3-6-9/h1-3,5-6,10-11H,4,7-8,13H2,(H,14,15)
• InChI Key： HOXAIVDFJLSIQV-UHFFFAOYSA-N
• SMILES： O1CCCC(C(NN)=O)C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 220.121177757g/mol
• Monoisotopic Mass: 220.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 64.4Ų

Additional information on 2-Phenyloxane-3-carbohydrazide

Introduction to 2-Phenyloxane-3-carbohydrazide (CAS No. 1179109-34-2)

2-Phenyloxane-3-carbohydrazide, identified by the Chemical Abstracts Service Number (CAS No.) 1179109-34-2, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic derivative features a unique structural framework that has garnered attention for its potential applications in medicinal chemistry and synthetic organic chemistry. The compound's molecular structure, incorporating both an oxane ring and a carbohydrazide moiety, positions it as a versatile intermediate for the development of novel bioactive molecules.

The oxane ring, a six-membered saturated cyclic ether, contributes to the stability and rigidity of the molecule, while the carbohydrazide group introduces reactivity that can be exploited in various synthetic pathways. This combination makes 2-Phenyloxane-3-carbohydrazide a valuable building block for designing molecules with tailored biological activities. Recent advancements in drug discovery have highlighted the importance of such multifunctional scaffolds, which can modulate multiple biological targets simultaneously.

In the context of contemporary pharmaceutical research, 2-Phenyloxane-3-carbohydrazide has been explored for its potential in developing small-molecule inhibitors and probes. The carbohydrazide functionality is particularly noteworthy, as it can participate in various chemical reactions, including condensation reactions with aldehydes and ketones to form hydrazones, or undergo cyclization to form more complex heterocyclic structures. These reactivities make it an attractive candidate for constructing intricate molecular architectures.

One of the most promising areas of investigation involving 2-Phenyloxane-3-carbohydrazide is its application in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in various diseases, including cancer. By leveraging the structural features of 2-Phenyloxane-3-carbohydrazide, researchers have designed molecules that can selectively inhibit specific kinases, thereby disrupting aberrant signaling networks. Preliminary studies have shown that derivatives of this compound exhibit inhibitory activity against certain kinases, suggesting their potential as lead compounds for further optimization.

The pharmaceutical industry has long been interested in heterocyclic compounds due to their diverse biological activities and favorable pharmacokinetic properties. The oxane ring, in particular, is a common motif in many pharmacologically active agents, contributing to their solubility and metabolic stability. When combined with functional groups like carbohydrazide, these heterocycles can exhibit enhanced binding affinity to biological targets. This synergistic effect has prompted researchers to explore 2-Phenyloxane-3-carbohydrazide as a precursor for novel therapeutic agents.

Recent computational studies have also shed light on the structural properties of 2-Phenyloxane-3-carbohydrazide, providing insights into its conformational flexibility and electronic distribution. These studies have been instrumental in guiding synthetic strategies aimed at optimizing the compound's bioactivity. By employing techniques such as molecular modeling and quantum mechanical calculations, scientists have been able to predict how modifications to the molecule might affect its interactions with biological targets.

The synthesis of 2-Phenyloxane-3-carbohydrazide itself presents an interesting challenge due to its complex structural features. Traditional synthetic approaches often involve multi-step sequences that require careful control of reaction conditions to ensure high yields and purity. However, advances in synthetic methodology have made it possible to access this compound more efficiently. For instance, recent reports have described novel catalytic systems that facilitate the formation of the oxane ring and subsequent functionalization with the carbohydrazide group.

In addition to its pharmaceutical applications, 2-Phenyloxane-3-carbohydrazide has found utility in materials science and chemical biology. Its unique structural features make it a suitable candidate for designing ligands that can bind to metal ions or other small molecules. Such applications are particularly relevant in areas like catalysis and biosensing, where precise molecular recognition is essential.

The future prospects for 2-Phenyloxane-3-carbohydrazide appear promising, with ongoing research focused on expanding its chemical space and exploring new biological functions. As our understanding of molecular interactions continues to grow, it is likely that this compound will play an increasingly important role in drug discovery and chemical innovation. By integrating cutting-edge synthetic techniques with advanced computational methods, researchers are poised to unlock the full potential of 2-Phenyloxane-3-carbohydrazide as a versatile tool in modern chemistry.